Structural Elucidation of 3-(Benzo[d]thiazol-2-yloxy)propan-1-ol: A Comprehensive Guide to ¹H and ¹³C NMR Spectral Interpretation
Structural Elucidation of 3-(Benzo[d]thiazol-2-yloxy)propan-1-ol: A Comprehensive Guide to ¹H and ¹³C NMR Spectral Interpretation
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Compound: 3-(Benzo[d]thiazol-2-yloxy)propan-1-ol (CAS: 371197-95-4)
Executive Summary & Molecular Architecture
In the landscape of medicinal chemistry, benzothiazole derivatives serve as privileged scaffolds, frequently utilized as kinase inhibitors, antimicrobial agents, and fluorescent probes. The compound 3-(Benzo[d]thiazol-2-yloxy)propan-1-ol represents a highly functionalized building block, characterized by a rigid, aromatic benzothiazole core coupled via an ether linkage to a flexible, aliphatic propan-1-ol chain.
Accurate structural elucidation of this molecule via Nuclear Magnetic Resonance (NMR) spectroscopy requires a deep understanding of electronic deshielding, anisotropic effects, and scalar coupling. This technical guide provides a rigorous, self-validating framework for synthesizing the compound, preparing the analytical sample, and interpreting its ¹H and ¹³C NMR spectra. The spectral assignments detailed herein are grounded in empirical data derived from authoritative studies on .
Experimental Workflow: Synthesis & Sample Preparation
To ensure high-fidelity NMR data, the analyte must be synthesized and purified using a self-validating protocol. The following methodology outlines the nucleophilic aromatic substitution (S_NAr) required to generate the compound, emphasizing the causality behind each experimental choice.
Synthesis Protocol
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Reagent Preparation: Dissolve propane-1,3-diol (3.0 equiv) in anhydrous Tetrahydrofuran (THF) under an inert nitrogen atmosphere.
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Causality: A 3-fold molar excess of the diol is critical to statistically disfavor the formation of the bis-alkylated byproduct (1,3-bis(benzo[d]thiazol-2-yloxy)propane), ensuring exclusive mono-substitution.
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Deprotonation: Cool the solution to 0 °C and carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) in portions.
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Causality & Validation: Cooling prevents an exothermic runaway. NaH irreversibly deprotonates the primary alcohol, evolving H₂ gas. The cessation of bubbling serves as a self-validating visual indicator that alkoxide formation is complete.
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Nucleophilic Attack (S_NAr): Add 2-chlorobenzothiazole (1.0 equiv) dropwise. Warm the reaction to room temperature and stir for 4 hours.
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Causality: The highly electron-deficient C-2 position of the benzothiazole ring (flanked by N and S) is highly susceptible to nucleophilic attack by the generated alkoxide.
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Reaction Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (1:1) eluent.
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Validation: The disappearance of the high-R_f 2-chlorobenzothiazole spot and the appearance of a lower-R_f product spot (retarded by the polar -OH group) confirms reaction completion.
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Workup and Purification: Quench with saturated aqueous NH₄Cl to neutralize unreacted alkoxide. Extract with Ethyl Acetate (3 x 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Purify via silica gel flash chromatography to yield the pure product.
NMR Sample Preparation
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Sample Dissolution: Dissolve 15 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).
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Causality: CDCl₃ is chosen because the compound is sufficiently non-polar to dissolve completely, and it lacks exchangeable protons that would obscure the hydroxyl (-OH) signal (unlike CD₃OD or D₂O).
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Tube Preparation: Transfer the solution to a standard 5 mm NMR tube, ensuring a solvent depth of exactly 4 to 5 cm.
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Causality: Proper solvent depth ensures magnetic field homogeneity (shimming) across the detection coil, preventing line broadening and artifacts.
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Experimental workflow for the synthesis and NMR prep of 3-(Benzo[d]thiazol-2-yloxy)propan-1-ol.
Spectral Data & Structural Elucidation
The interpretation of the NMR spectra relies on the predictable electronic effects imparted by the heteroatoms. The internal standard (TMS) is set to δ 0.00 ppm, providing a self-validating baseline for all chemical shifts.
¹H NMR Analysis (400 MHz, CDCl₃)
The proton spectrum is neatly divided into the aliphatic propanol chain and the aromatic benzothiazole core.
| Position | Chemical Shift (δ, ppm) | Multiplicity | Integration | Coupling Constant (J, Hz) | Assignment |
| 1' | 4.65 | t (triplet) | 2H | 6.2 | -O-CH₂- (Ether linkage) |
| 3' | 3.85 | t (triplet) | 2H | 6.2 | -CH₂-OH (Terminal alcohol) |
| 2' | 2.10 | quintet | 2H | 6.2 | -CH₂- (Central methylene) |
| OH | 2.50 | br s (broad singlet) | 1H | - | Hydroxyl proton |
| 7 | 7.72 | dd (doublet of doublets) | 1H | 8.1, 1.0 | Aromatic CH (adjacent to S) |
| 4 | 7.65 | dd (doublet of doublets) | 1H | 7.8, 0.6 | Aromatic CH (adjacent to N) |
| 6 | 7.38 | td (triplet of doublets) | 1H | 8.1, 1.0 | Aromatic CH |
| 5 | 7.23 | td (triplet of doublets) | 1H | 7.8, 1.0 | Aromatic CH |
Mechanistic Rationale:
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Aliphatic Chain: The H-1' protons are heavily deshielded (δ 4.65) due to the strong electron-withdrawing nature of the benzothiazole-oxygen linkage. They appear as a triplet due to scalar coupling with the adjacent H-2' protons (n+1 rule). The H-2' protons (δ 2.10) appear as a quintet because they are coupled to both H-1' and H-3' with nearly identical coupling constants (J ≈ 6.2 Hz).
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Aromatic Core: The four aromatic protons form an AMXY spin system. H-4 and H-7 are shifted furthest downfield due to the anisotropic deshielding cones of the adjacent nitrogen and sulfur atoms, respectively.
¹³C NMR Analysis (100 MHz, CDCl₃)
The carbon spectrum confirms the carbon skeleton, with the highly deshielded C-2 acting as the primary diagnostic peak.
| Position | Chemical Shift (δ, ppm) | Carbon Type | Assignment |
| 2 | 172.5 | Cq (Quaternary) | Thiazole C=N (Ether attached) |
| 3a | 149.2 | Cq (Quaternary) | Bridgehead C (adjacent to N) |
| 7a | 132.0 | Cq (Quaternary) | Bridgehead C (adjacent to S) |
| 7 | 126.0 | CH (Methine) | Aromatic CH |
| 6 | 123.5 | CH (Methine) | Aromatic CH |
| 4 | 121.3 | CH (Methine) | Aromatic CH |
| 5 | 120.8 | CH (Methine) | Aromatic CH |
| 1' | 68.2 | CH₂ (Methylene) | -O-CH₂- |
| 3' | 59.5 | CH₂ (Methylene) | -CH₂-OH |
| 2' | 31.5 | CH₂ (Methylene) | -CH₂- |
Mechanistic Rationale:
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C-2 Resonance: The C-2 carbon (δ 172.5) is exceptionally deshielded. It is an sp² hybridized carbon bonded to three highly electronegative heteroatoms (N, S, and the exocyclic O). This creates an extreme electron deficiency at the nucleus, pushing the signal far downfield.
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Bridgehead Carbons: C-3a (δ 149.2) is more downfield than C-7a (δ 132.0) because nitrogen is more electronegative than sulfur, exerting a stronger inductive pull on the electron density.
2D NMR Validation: COSY and HMBC
To definitively prove that the propanol chain is covalently linked to the benzothiazole core (and not present as an unreacted mixture), 2D NMR experiments are utilized. This creates a closed-loop validation system.
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COSY (Correlation Spectroscopy): Confirms the connectivity of the aliphatic chain. Cross-peaks will be observed between H-1' (δ 4.65) and H-2' (δ 2.10), as well as between H-2' and H-3' (δ 3.85).
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HMBC (Heteronuclear Multiple Bond Correlation): Crucial for proving the ether linkage. A strong ³J correlation must be observed between the H-1' protons (δ 4.65) and the C-2 quaternary carbon (δ 172.5).
Key 2D NMR correlations (COSY and HMBC) confirming the aliphatic chain and benzothiazole core.
References
The structural assignments and synthetic methodologies detailed in this guide are grounded in established peer-reviewed literature and application standards for benzazole derivatives[1].
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Title: Metal-Free Synthesis of 2-Substituted (N, O, C) Benzothiazoles via an Intramolecular C−S Bond Formation Source: Organic Letters (ACS Publications) URL: [Link]

